Cas no 54812-06-5 (3-Cyclopentene-1-carboxylic acid, 1,2,2-trimethyl-, (R)-)

• Product name: 3-Cyclopentene-1-carboxylic acid, 1,2,2-trimethyl-, (R)-
• CAS No: 54812-06-5
• MF: C₉H₁₄O₂
• MW: 154.20626
• CID: 353623
• PubChem ID: 21764956

3-Cyclopentene-1-carboxylic acid, 1,2,2-trimethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-carboxylic acid, 1,2,2-trimethyl-, (R)-
• (1R)-1,2,2-trimethylcyclopent-3-ene-1-carboxylic acid
• DTXSID50617768
• SCHEMBL23236342
• 54812-06-5

• Inchi： InChI=1S/C9H14O2/c1-8(2)5-4-6-9(8,3)7(10)11/h4-5H,6H2,1-3H3,(H,10,11)
• InChI Key： MZGVFQDVRWJKJS-UHFFFAOYSA-N
• SMILES： OC(C1(CC=CC1(C)C)C)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids